Cas no 2411278-86-7 (N-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-ylbut-2-ynamide)

• Product Name: N-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-ylbut-2-ynamide
• CAS No: 2411278-86-7
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 6324978
• PubChem ID: 154803752
• Update Time: 2025-07-10

N-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-ylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-ylbut-2-ynamide
• N-[2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-yl]but-2-ynamide
• Z2014134608
• EN300-26608566
• 2411278-86-7

• Inchi： 1S/C14H19N3O/c1-4-6-13(18)15-12-8-5-7-11-9-17(10(2)3)16-14(11)12/h9-10,12H,5,7-8H2,1-3H3,(H,15,18)
• InChI Key： LWBCQEDMLWWUOY-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NC1C2C(=CN(C(C)C)N=2)CCC1

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.9Ų

Additional information on N-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-ylbut-2-ynamide

Comprehensive Overview of N-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-ylbut-2-ynamide (CAS No. 2411278-86-7)

The compound N-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-ylbut-2-ynamide (CAS No. 2411278-86-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This molecule features a tetrahydro-2H-indazole core, which is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules targeting various disease pathways. The presence of a but-2-ynamide moiety further enhances its versatility, making it a subject of interest for drug discovery and development.

Researchers have explored the synthetic routes and derivatization potential of CAS No. 2411278-86-7, particularly focusing on its role as a building block for more complex molecules. The propan-2-yl substituent introduces steric and electronic effects that can influence the compound's reactivity and binding affinity, a topic frequently searched in academic and industrial forums. Recent publications highlight its utility in designing kinase inhibitors and modulators of protein-protein interactions, aligning with the growing demand for targeted therapies in oncology and neurodegenerative diseases.

In the context of current trends, the scientific community is increasingly interested in small-molecule modulators and fragment-based drug design, both of which are relevant to N-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-ylbut-2-ynamide. Searches for "indazole derivatives in drug discovery" or "alkyne-containing bioactive compounds" often lead to discussions about this compound's potential. Its structural features, such as the tetrahydroindazole ring and terminal alkyne, are frequently cited in patents and pre-clinical studies, underscoring its importance in modern medicinal chemistry.

From a synthetic perspective, the challenges and opportunities associated with CAS No. 2411278-86-7 are often debated in online forums and research publications. Questions like "How to optimize the yield of N-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-ylbut-2-ynamide?" or "What are the spectroscopic characteristics of this compound?" are common among chemists. Advanced techniques such as NMR, HPLC, and mass spectrometry are typically employed to characterize and purify this molecule, ensuring its suitability for downstream applications.

Beyond its pharmaceutical potential, N-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-ylbut-2-ynamide has also been investigated in materials science. Its alkyne group can participate in click chemistry reactions, a hot topic in polymer and bioconjugation research. This dual applicability in both life sciences and materials engineering makes it a versatile candidate for interdisciplinary studies, further driving its popularity in search queries related to "multifunctional organic compounds."

In summary, CAS No. 2411278-86-7 represents a compelling case study in the intersection of synthetic chemistry, drug discovery, and materials science. Its structural complexity and functional diversity continue to inspire innovation, addressing key questions in contemporary research. As interest grows in precision medicine and sustainable chemistry, compounds like N-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-ylbut-2-ynamide will likely remain at the forefront of scientific exploration.